Cas no 2228765-98-6 (2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2228765-98-6
• MF: C₆H₂F₃NO₄S
• MW: 241.144590854645
• CID: 6615726
• PubChem ID: 165869565
• Update Time: 2025-06-11

2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride
• 2228765-98-6
• EN300-1990471

• Inchi： 1S/C6H2F3NO4S/c7-3-1-2-4(10(11)12)5(8)6(3)15(9,13)14/h1-2H
• InChI Key： QTAQCYMEVWFZGZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C=1F)[N+](=O)[O-])F)(=O)(=O)F

Computed Properties

• Exact Mass: 240.96566320g/mol
• Monoisotopic Mass: 240.96566320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.3Ų

Additional information on 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride

Introduction to 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride (CAS No. 2228765-98-6)

2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228765-98-6, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both fluoro and nitro substituents, imparts distinct reactivity that makes it valuable for further functionalization in drug development pipelines.

The significance of 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride lies in its ability to undergo selective transformations, which are pivotal for constructing complex scaffolds found in modern medicinal chemistry. The presence of a sulfonyl fluoride group at the para position relative to the nitro group enhances its utility as a synthetic precursor. This group can be readily converted into other functional moieties such as amides, carboxylic acids, or esters, facilitating the creation of novel compounds with potential therapeutic applications.

Recent advancements in synthetic methodologies have highlighted the role of 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride in the development of targeted therapies. For instance, researchers have leveraged its reactivity to design small-molecule inhibitors that interact with specific biological targets. The fluoro substituents, in particular, contribute to metabolic stability and binding affinity, which are critical factors in drug design. Studies have demonstrated its application in generating fluorinated aromatic compounds that exhibit enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts.

The nitro group in 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride also plays a significant role in modulating the chemical behavior of the molecule. It can be reduced to an amine or further functionalized through diazotization reactions, opening up multiple avenues for structural diversification. This versatility makes it an attractive building block for medicinal chemists seeking to explore new chemical spaces. Moreover, the electron-withdrawing nature of both the fluoro and nitro groups ensures high regioselectivity during transformations, minimizing unwanted side reactions.

In the realm of agrochemicals, 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride has been investigated for its potential use in developing advanced crop protection agents. The structural features of this compound contribute to its efficacy as a precursor for herbicides and fungicides. By incorporating fluorine atoms into biologically active molecules, researchers aim to improve their environmental stability and resistance profiles against degradation processes. Such modifications are essential for creating sustainable agricultural solutions that meet global food demand while minimizing ecological impact.

The synthesis of 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been employed to enhance yield and purity, ensuring that downstream applications are not compromised by impurities or byproducts. The growing interest in green chemistry principles has also spurred innovations in synthesizing this compound using environmentally benign solvents and processes. These efforts align with global initiatives to promote sustainable industrial practices without compromising on performance or scalability.

From a computational chemistry perspective, 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies provide insights into how structural modifications can fine-tune binding affinities and selectivity profiles. The integration of machine learning algorithms has further accelerated the discovery process by predicting optimal derivatives based on large datasets of known bioactive compounds. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The commercial availability of 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride has been instrumental in driving innovation across multiple industries. Suppliers specializing in fine chemicals have refined production methodologies to meet the growing demand from research institutions and pharmaceutical companies worldwide. Quality control measures ensure that batches meet stringent specifications required for industrial applications. As a result, researchers can confidently incorporate this compound into their synthetic routes without concerns about supply chain disruptions or batch-to-batch variability.

Future research directions involving 2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride may explore novel applications in material science and nanotechnology where its unique electronic properties could be harnessed for advanced functional materials. The ability to precisely tune molecular architecture through selective functionalization makes it a promising candidate for designing smart materials with tailored properties such as luminescence or conductivity enhancements. Such interdisciplinary approaches highlight the broad utility of this versatile intermediate beyond traditional pharmaceutical applications.

In conclusion,2,6-difluoro-3-nitrobenzene-1-sulfonyl fluoride (CAS No. 2228765-98-6) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across medicine and agriculture alike。 Its unique structural features enable diverse transformations that drive innovation across multiple scientific disciplines。 As research continues to uncover new possibilities， this compound is poised to remain at forefront of chemical exploration， contributing significantly toward next-generation therapeutics and sustainable solutions。